Cas no 717907-75-0 (PF-562271)

• Product Name: PF-562271
• CAS No: 717907-75-0
• MF: C₂₁H₂₀F₃N₇O₃S
• MW: 507.488812446594
• MDL: MFCD17170115
• CID: 68682
• PubChem ID: 11713159
• Update Time: 2025-04-18

PF-562271 Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[3-[[[2-[(2-oxo-2,3-dihydro-1H-indol-5-yl)amino]-5-trifluoromethylpyrimidin-4-yl]amino]methyl]pyridin-2-yl]methanesulfonamide
• PF-562271
• N-Methyl-N-(3-((2-(2-oxoindolin-5-ylamino)-5-(trifluoromethyl)pyrimidin-4-ylamino)methyl)pyridin-2-yl)methanesulfonamide
• N-methyl-N-[3-[[[2-[(2-oxo-1,3-dihydroindol-5-yl)amino]-5-(trifluoromethyl)pyrimidin-4-yl]amino]methyl]pyridin-2-yl]methanesulfonamide
• PF562271
• PROPAPGYL PF-562271
• n-methyl-n-(3-(((2-((2-oxo-2,3-dihydro-1h-indol-5-yl)amino)-5-trifluoromethylpyrimidin-4-yl)amino)methyl)pyridin-2-yl)methanesulfonamide
• PF-562271 FAK
• RTKS KINASE INHIBITOR
• K5BX8ZA7UF
• PF 562271
• C21H20F3N7O3S
• PF-00562271 free base
• SR-00000003721-2
• HMS3244L07
• BCP01852
• PF562271 besylate;PF 562271 besylate
• MLS006011245
• SMR004703004
• SR-00000003721
• AMY21304
• GTPL9381
• NSC754356
• HMS3265M11
• HMS3265M12
• MZDKLVOWGIOKTN-UHFFFAOYSA-N
• s2890
• NCGC00242495-01
• 717907-75-0
• BDBM50318884
• CCG-265006
• N-methyl-N-(3-(((2-((2-oxoindolin-5-yl)amino)-5-(trifluoromethyl)pyrimidin-4-yl)amino)methyl)pyridin-2-yl)methanesulfonamide
• HMS3651D06
• AKOS015904318
• NCGC00242495-18
• N-methyl-N-{3-[({2-[(2-oxo-2,3-dihydro-1H-indol-5-yl)amino]-5-(trifluoromethyl)pyrimidin-4-yl}amino)methyl]pyridin-2-yl}methanesulfonamide
• NSC-800849
• AS-16220
• HY-10459
• PF-562,271-26
• J-521695
• PF-562271; VS-6062
• Methanesulfonamide, n-[3-[[[2-[(2,3-dihydro-2-oxo-1h-indol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl]amino]methyl]-2-pyridinyl]- n-methyl-
• UNII-K5BX8ZA7UF
• PF-562271 [WHO-SDG]
• SCHEMBL1206959
• HMS3244K08
• NSC800849
• 3bz3
• PF-562271 BESILATE
• BRD-K99545815-001-01-4
• PF-562,271
• HMS3244K07
• N-[3-[[[2-[(2,3-H-2-oxo-1H-indol-5-yl)amino]-5-(trifluoroMe)-4-pyrimidinyl]amino]Me]-2-pyridinyl]-N-Me-methanesulfonamide 95%
• PF-562271 free base
• EX-A1385
• CHEBI:91370
• MFCD16038299
• HMS3265N12
• AC-27466
• SW219484-2
• DTXSID10471000
• PF-562271- (FAK)
• 717907-75-0 (free base)
• Q27163236
• Methanesulfonamide, N-[3-[[[2-[(2,3-dihydro-2-oxo-1H-indol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl]amino]methyl]-2-pyridinyl]-N-methyl
• FT-0711878
• Kinome_3857
• N-[3-[[[2-[(2,3-Dihydro-2-oxo-1H-indol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl]amino]methyl]-2-pyridinyl]-N-methyl-methanesulfonamide
• N-methyl-N-[3-[[[2-[(2-oxo-1,3-dihydroindol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl]amino]methyl]-2-pyridinyl]methanesulfonamide
• n-[3-[[[2-[(2,3-dihydro-2-oxo-1h-indol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl]amino]methyl]-2-pyridinyl]-n-methylmethanesulfonamide
• BCPP000114
• CHEMBL1084546
• HMS3265N11
• NSC-754356
• SDCCGSBI-0654422.P001
• PF-562271?
• BRD-K99545815-074-03-7
• BRD-K99545815-001-06-3
• BRD-K99545815-074-02-9
• DTXCID40162555
• DTXCID20208905
• DTXSID40240064
• BRD-K99545815-003-01-0
• VS6062
• UNII-FK2M84H8UI
• N-Methyl-N-[3-[[[2-[(2-oxo-2,3-dihydro-1H-indol-5-yl)amino]-5-trifluoromethylpyrimidin-4-yl]amino]methyl]pyridin-2-yl]methanesulfonamide; PF-562271
• N-methyl-N-(3-(((2-((2-oxo-1,3-dihydroindol-5-yl)amino)-5-(trifluoromethyl)pyrimidin-4-yl)amino)methyl)pyridin-2-yl)methanesulfonamide
• PF-562271 (WHO-SDG)
• N-methyl-N-{3-[({2-[(2-oxo-1,3-dihydroindol-5-yl)amino]-5-(trifluoromethyl)pyrimidin-4-yl}amino)methyl]pyridin-2-yl}methanesulfonamide
• PF 562271 [WHO-DD]

• MDL： MFCD17170115
• Inchi： 1S/C21H20F3N7O3S/c1-31(35(2,33)34)19-12(4-3-7-25-19)10-26-18-15(21(22,23)24)11-27-20(30-18)28-14-5-6-16-13(8-14)9-17(32)29-16/h3-8,11H,9-10H2,1-2H3,(H,29,32)(H2,26,27,28,30)
• InChI Key： MZDKLVOWGIOKTN-UHFFFAOYSA-N
• SMILES： S(C)(N(C)C1C(=CC=CN=1)CNC1C(C(F)(F)F)=CN=C(N=1)NC1C=CC2=C(C=1)CC(N2)=O)(=O)=O

Computed Properties

• Exact Mass: 507.13000
• Monoisotopic Mass: 507.13004319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 856
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 138

Experimental Properties

• Color/Form: No data available
• Density: 1.540
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 140.82000
• LogP: 3.85020

PF-562271 Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines
• Other Chemical additives Functional Additives
• Pharmaceutical and Biochemical Products Medical Disease Classifications